N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide

• IUPAC Name: N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H22N4O4S/c1-2-19-23-24-21(29-19)16-5-9-17(10-6-16)22-20(26)15-7-11-18(12-8-15)30(27,28)25-13-3-4-14-25/h5-12H,2-4,13-14H2,1H3,(H,22,26)
• InChI Key: NIKNYMILBGJQFT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C21H22N4O4S
• Molecular Weight: 426.5 g/mol

Description

The compound is an oxadiazole derivative. Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

Oxadiazoles were synthesized by cyclization of benzophenone hydrazide, followed by the nucleophillic alkylation of the heterocyclic scaffold. The synthesized compounds were characterized by the FT-IR, LCMS, and NMR spectral techniques.

Molecular Structure Analysis

Oxadiazoles exist in four regioisomeric forms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of oxadiazoles include cyclization of benzophenone hydrazide and nucleophillic alkylation of the heterocyclic scaffold.

Future Directions

Oxadiazoles have established their potential for a wide range of applications. They have been successfully utilized in drug designing. With the recognition of prime molecular targets for therapy, more emphasis is now placed on molecules for drug designing. Therefore, the future directions could involve further exploration of the therapeutic potential of this compound and its derivatives.

Mechanism of Action

Target of Action

The primary targets of N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide are currently unknown. The compound’s structure suggests it may interact with proteins or enzymes that recognize or are affected by the oxadiazole moiety . Oxadiazoles have been found to exhibit a wide range of biological activities, including anti-infective properties .

Mode of Action

Oxadiazoles, a key structural component of this compound, are known to interact with various biological targets and can inhibit bacterial, viral, and other infectious agents . The compound’s interaction with its targets could lead to changes in cellular processes, potentially disrupting the normal function of the target cells .

Biochemical Pathways

Given the broad-spectrum activity of oxadiazoles, it is plausible that multiple pathways could be affected . These could include pathways involved in bacterial or viral replication, protein synthesis, or other cellular processes.

Pharmacokinetics

Oxadiazoles are known to be well-absorbed and distributed in the body, and they are metabolized by various enzymes . The compound’s bioavailability would be influenced by these factors, as well as by its stability and solubility.

Result of Action

The molecular and cellular effects of this compound’s action would depend on its specific targets and mode of action. Given the potential anti-infective properties of oxadiazoles, the compound could potentially inhibit the growth or replication of infectious agents, leading to a decrease in infection .

Biochemical Analysis

Biochemical Properties

N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(pyrrolidine-1-sulfonyl)benzamide plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. The oxadiazole ring in its structure is known for its hydrogen bond acceptor properties, which facilitate interactions with enzymes and proteins. This compound has been shown to inhibit specific enzymes, such as carbonic anhydrase, by binding to their active sites and altering their catalytic activity . Additionally, the sulfonyl group enhances its binding affinity to certain proteins, making it a potent inhibitor in biochemical assays .

Cellular Effects

This compound exhibits significant effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For instance, this compound has been observed to inhibit the proliferation of cancer cells by interfering with the cell cycle and inducing apoptosis . It also affects cellular metabolism by inhibiting key metabolic enzymes, leading to altered metabolite levels and metabolic flux .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. This compound exerts its effects by binding to specific biomolecules, such as enzymes and receptors, and modulating their activity. For example, it inhibits enzyme activity by binding to the active site and preventing substrate access, thereby reducing the enzyme’s catalytic efficiency . Additionally, it can activate or inhibit signaling pathways by interacting with receptors and altering downstream signaling events .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time due to its stability, degradation, and long-term impact on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions for extended periods, allowing for consistent experimental results . Over time, it may undergo degradation, leading to reduced efficacy and altered biological activity . Long-term exposure to this compound has been associated with sustained inhibition of target enzymes and prolonged effects on cellular processes .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it exhibits therapeutic effects by inhibiting target enzymes and modulating cellular processes without causing significant toxicity . At higher doses, it may induce toxic or adverse effects, such as hepatotoxicity and nephrotoxicity, due to its interaction with off-target biomolecules . Threshold effects have been observed, where a minimum effective dose is required to achieve the desired biological activity .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. This compound is metabolized primarily by cytochrome P450 enzymes, which catalyze its oxidation and subsequent conjugation reactions . These metabolic transformations result in the formation of metabolites that may retain or lose biological activity . The compound’s interaction with metabolic enzymes can also influence metabolic flux and alter the levels of key metabolites .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is actively transported across cell membranes by efflux and influx transporters, which regulate its intracellular concentration and distribution . Binding proteins, such as albumin, facilitate its transport in the bloodstream and enhance its bioavailability . The compound’s localization and accumulation within specific tissues are influenced by its affinity for these transporters and binding proteins .

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function. This compound is directed to specific cellular compartments, such as the nucleus, mitochondria, and endoplasmic reticulum, by targeting signals and post-translational modifications . Its localization within these organelles allows it to interact with target biomolecules and exert its biological effects . For example, its presence in the nucleus enables it to modulate gene expression by interacting with transcription factors and other nuclear proteins .